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Compound of Interest

Compound Name: Modafiendz

Cat. No.: B593385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methyl-4,4-difluoromodafinil, also known by synonyms such as Modafiendz, N-

methylbisfluoromodafinil, and dehydroxyfluorafinil, is a synthetic N-methylated analog of

flmodafinil (CRL-40,940) and a bis-fluoro derivative of modafinil.[1][2][3] It is classified as a

nootropic agent and has been identified in products marketed as cognitive enhancers.[4][5]

Despite its availability through online vendors, N-methyl-4,4-difluoromodafinil has not been

approved for medical use and has a limited history of formal research into its pharmacological

and toxicological profile.[2] This guide provides a comprehensive overview of the current

technical knowledge regarding this compound, including its chemical properties, presumed

mechanism of action, and available analytical data.

Chemical and Physical Properties
N-methyl-4,4-difluoromodafinil is a synthetic molecule belonging to the benzhydryl class of

compounds.[2] Its structure is characterized by two 4-fluorophenyl rings attached to a central

carbon, which is also bonded to a sulfinylmethylacetamide group with a methyl substitution on

the amide nitrogen.
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Property Value Reference

IUPAC Name

2-[[bis(4-

fluorophenyl)methyl]sulfinyl]-N-

methylacetamide

[1]

Molecular Formula C₁₆H₁₅F₂NO₂S [1]

Molecular Weight 323.36 g/mol [3]

CAS Number 1613222-54-0 [1]

Appearance Neat solid [1]

Purity
≥98% (as an analytical

reference material)
[1]

Synthesis
A specific, peer-reviewed synthesis protocol for N-methyl-4,4-difluoromodafinil is not readily

available in the scientific literature. However, its synthesis can be logically inferred from the

known synthesis of its parent compound, flmodafinil (CRL-40,940), followed by N-methylation

of the primary amide.

Proposed Synthetic Pathway
The synthesis would likely involve a two-step process:

Synthesis of Flmodafinil (2-[[bis(4-fluorophenyl)methyl]sulfinyl]acetamide): This would follow

a similar pathway to modafinil synthesis, starting with the appropriate fluorinated precursors.

N-methylation of Flmodafinil: The primary amide of flmodafinil would then be methylated to

yield N-methyl-4,4-difluoromodafinil.

Various methods for the N-methylation of primary amides have been described in the organic

chemistry literature.[6][7][8][9] A common approach involves the use of a methylating agent in

the presence of a base.

Illustrative Experimental Workflow
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The following diagram illustrates a plausible workflow for the synthesis and purification of N-

methyl-4,4-difluoromodafinil.
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Synthesis

Purification & Analysis

Starting Materials:
- 4,4'-Difluorobenzhydrol

- Thioacetic acid derivative

Condensation Reaction

Intermediate:
2-[[bis(4-fluorophenyl)methyl]thio]acetic acid

Amidation

Flmodafinil
(CRL-40,940)

N-methylation
(e.g., Methyl iodide, base)

N-methyl-4,4-difluoromodafinil

Purification
(e.g., Column Chromatography)

Structural Analysis
(NMR, MS)

Pure N-methyl-4,4-difluoromodafinil

Verified Product
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Analytical Workflow for N-methyl-4,4-difluoromodafinil in Supplements

Dietary Supplement Sample

Solvent Extraction
(Acetonitrile)

Dilution

LC Separation
(C18 Column)

HRMS Detection

Data Analysis
(Retention Time, Exact Mass, Fragmentation)

Quantification
(Standard Curve)

Concentration of
N-methyl-4,4-difluoromodafinil

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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